Explore by Category Inorganic Catalysts

Titanium(II) oxide

Titanium(II) oxide, a chemical compound, is widely used in scientific research due to its diverse applications. It possesses excellent catalytic properties, making it suitable for reactions involving organic compounds. Additionally, it exhibits potential in energy storage, optoelectronics, and biomedical fields, making it a versatile material in various scientific studies.

CAS No.:12137-20-1

Molecular Formula:TiO
OTi

Molecular Weight:63.87 g/mol

Availability: In Stock

Antimony trifluoride

Antimony trifluoride, a chemical compound, is widely used in scientific research. Its versatile properties make it valuable in various applications, including catalysis, fluorination reactions, and as a precursor for other antimony compounds. Its unique characteristics contribute to advancements in various scientific fields.

CAS No.:7783-56-4

Molecular Formula:F3Sb

Molecular Weight:178.755 g/mol

Availability: In Stock

Potassium hexacyanoruthenate(ii)hydrate

Potassium hexacyanoruthenate(ii)hydrate, a chemical compound, holds immense potential in scientific research. With its unique properties, it finds applications in catalysis, electrochemistry, and material science. This compound offers exciting avenues for advancements in various scientific fields.

CAS No.:339268-21-2

Molecular Formula:C6H2K4N6ORu

Molecular Weight:431.6 g/mol

Availability: In Stock

Diphosphoryl chloride

Diphosphoryl tetrachloride, a chemical compound, is a versatile material used in scientific research. It serves as a precursor for synthesizing phosphorus-containing compounds. Its applications range from pharmaceuticals to agrochemicals, making it invaluable in various industries.

CAS No.:13498-14-1

Molecular Formula:Cl4O3P2

Molecular Weight:251.8 g/mol

Availability: In Stock

Bismuth lead strontium calcium copper oxide

Bismuth lead strontium calcium copper oxide, a complex chemical compound, holds immense potential in scientific research. Its unique composition enables diverse applications ranging from superconductivity to catalysis, making it a significant material of interest.

CAS No.:116739-98-1

Molecular Formula:Bi2Ca2Cu2O11Pb2Sr2

Molecular Weight:1390.838

Availability: In Stock

Tetrakis(acetonitrile)silver(I) tetrafluoroborate

Tetrakis(acetonitrile)silver(I) tetrafluoroborate is a chemical compound used in scientific research. It exhibits perplexity and burstiness due to its versatile applications, including catalysis, coordination chemistry, and materials science. Its unique properties make it a valuable tool in various scientific investigations.

CAS No.:93556-88-8

Molecular Formula:C8H12AgBF4N4

Molecular Weight:358.88 g/mol

Availability: In Stock

Electronic Materials

Biomedical Materials

Energy Materials

Screening Compounds

Biochemicals

Chemical Synthesis

Catalysts

Chemical Biology

Flavors & Fragrances

Amino Acids Resins & Reagents

Building Blocks

Lab Chemicals

Stable Isotopes

Formulation

Portfolio APIs

Bioactive Small Molecules

Reference Materials

Analytical Reagents

Analytical Chromatography

Pathways